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Compound Focus: (S)-Azelastine Hydrochloride

CAS No.: 153408-27-6

Cat. No.: S542535

Q1: What are the critical storage conditions for azelastine hydrochloride powder to ensure its
stability? To maintain the stability and integrity of azelastine hydrochloride in a research setting, adhere to

the following conditions [1] [2]:

e Recommended Storage Temperature: For powder form, store at -20°C. Under these conditions, the
material is typically stable for up to 3 years. Storage at 4°C is also possible, with a 2-year stability
expectation [2].

e Environment: Keep the container tightly sealed in a cool, dry, and well-ventilated place [1] [2].

¢ Protection from Light: Protect from direct sunlight [2]. One study specifically noted degradation
under "neutral photolytic" conditions, confirming the need to protect the drug from light [3].

¢ Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong alkalis [1] [2].

Q2: Under what stress conditions does azelastine hydrochloride degrade, and what are the major
degradation products? A 2024 study characterized the stress degradation of azelastine hydrochloride under
ICH-prescribed conditions. The table below summarizes the conditions under which significant degradation

occurs and the number of resulting products [3].

. L . Number of Identified Degradation
Stress Condition Significant Degradation?
Products

Acidic Hydrolysis Yes [3] Multiple (Total of 6 across all conditions) [3]
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Number of Identified Degradation

Stress Condition Significant Degradation?

Products
Alkaline Yes [3] Multiple (Total of 6 across all conditions) [3]
Hydrolysis
Oxidative Stress Yes [3] Multiple (Total of 6 across all conditions) [3]
Thermal Stress Not Specified Multiple (Total of 6 across all conditions) [3]
Photolytic Stress Yes (under neutral conditions) Multiple (Total of 6 across all conditions) [3]

[3]

Q3: How do excipients and pH affect the stability of azelastine in solution? A 2022 stability study of H1
antihistamines provides key insights into the behavior of azelastine (AZE) in solution, which is critical for

formulating experimental solutions or drug delivery systems [4].

o Effect of High Temperature: Azelastine was shown to be stable under high-temperature
conditions (70°C) across a wide pH range (1-13). This contrasts with other antihistamines like
diphenhydramine and bepotastine, which degraded significantly under the same conditions [4].

o Effect of UVIVIS Light: Azelastine is labile when exposed to UV/VIS light. The study classified it as
photolabile, with a degradation percentage ranging from 5.5% to 96.3% depending on the specific
conditions [4].

o Effect of Excipients in Solid State: The stability of azelastine in solid mixtures can be compromised
by excipients, especially under high temperature/high humidity (70°C/80% RH) or UV/VIS light.
Interactions were observed with common excipients like citric acid (CA) and polyvinyl alcohol
(PVA), highlighting the need for careful selection of formulation components [4].

Detailed Experimental Protocols for Stability Studies

For researchers aiming to characterize the stability of azelastine hydrochloride, the following validated

protocols can be replicated.
Protocol 1: Forced Degradation Study for LC-UV/PDA and LC-Q/TOF-MS Analysis

This protocol is adapted from a method validation and characterization study, which successfully identified

six degradation products [3].
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1. Sample Preparation: Prepare a solution of azelastine hydrochloride in an appropriate solvent for
stress testing.
2. Stress Conditions: Subject the drug solution to the following conditions to induce forced
degradation [3]:
Acidic Hydrolysis: Use HCI (e.g., 0.1 N).
Alkaline Hydrolysis: Use NaOH (e.g., 0.1 N).
Oxidative Stress: Use hydrogen peroxide (e.g., 3%).
Photolytic Stress: Expose to UV/VIS light (e.g., 1.2 million lux hours and 200-watt hours/m?).
Thermal Stress: Heat the solid drug at a specified temperature (e.g., 105°C).
3. Chromatographic Analysis:
o Equipment: UPLC system with a C18 column (e.g., 100 x 4.6 mm; 2.6 ).

o

o

[¢]

[¢]

[e]

o Mobile Phase: Use isocratic elution.
o Detection: Monitor at 241 nm with a photo-diode array (PDA) detector.
4. Mass Spectrometry Characterization:
o Use LC-QITOF-MS to identify and characterize the degradation products.
o Analyze the mass data to postulate the structures of the degradation products and the
degradation pathways.

The workflow for this protocol is outlined below.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38351666/
https://www.smolecule.com/products/s542535?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Start

Prepare Azela e 0 0

App e onaitio

Stress Conditions

(PDA g;ﬁt@r‘\a;ilszlil nm) (Acidic Hydrolysis) (Alkaline Hydrolysis) [Oxidative Stress) [Photolytic Stress) (Thermal Stress)

LC-Q/TOF-MS
Characterization

Identify Degradation
Products & Pathways

Click to download full resolution via product page
Protocol 2: Investigating Stability in the Presence of Excipients

This protocol is based on a study that examined drug-excipient interactions under stress conditions [4].

¢ 1. Sample Preparation: Prepare solid mixtures of azelastine hydrochloride with excipients like citric
acid (CA) and polyvinyl alcohol (PVA) in a relevant ratio (e.g., 1:1).
e 2. Stress Conditions:
o High Temperature/[Humidity: Expose the mixtures to 70°C and 80% relative humidity for a
defined period.
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o UVIVIS Light: Expose the mixtures to a high light dose (e.g., 94.510 kJ/m?).
¢ 3. Analysis:
o Use Fourier-Transform Infrared (FT-IR) Spectroscopy and Near-Infrared (NIR)
Spectroscopy to detect changes in the chemical structure and identify potential interactions.
o Compare the spectra of stressed mixtures with those of pure components and unstressed
mixtures to identify new peaks or shifts, indicating degradation or interaction.

Key Troubleshooting Guide

¢ Problem: Unexpected degradation products appear in chromatographic analysis even when stored
correctly.

o Solution: Check the solution pH during experiments. Although azelastine is thermally stable
across pH ranges, it degrades significantly under specific hydrolytic (acidic/alkaline) conditions.
Ensure your buffers and solvents are within a compatible pH range [3] [4].

e Problem: Loss of potency in a prepared solution during a long-term experiment.

o Solution: Protect the solution from light by using amber vials or working under yellow light.
Prepare fresh solutions frequently and avoid storing them for extended periods, even at
recommended temperatures, due to its photolabile nature [3] [4].

¢ Problem: Observation of changes in a formulated solid mixture.

o Solution: Re-evaluate the excipients used. Conduct a compatibility study using FT-IR, as

excipients like citric acid can interact with azelastine under high humidity or light [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Azelastine Hydrochloride: Stability & Storage FAQ for

Researchers]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b542535#azelastine-hydrochloride-stability-issues-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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